5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride

• CAS No.: 41566-72-7
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 5-(methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-12-10-6-2-5-9-8(10)4-3-7-11(9)13;/h3-4,7,10,12-13H,2,5-6H2,1H3;1H
• InChI Key: PDSOFALNMRWGPJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCC2=C1C=CC=C2O.Cl

Description

5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride is a chemical compound with a complex structure that includes a naphthalene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride typically involves multiple steps, starting from readily available precursors. One common method involves the reduction of a naphthalene derivative followed by methylation and subsequent amination. The reaction conditions often require specific catalysts and controlled environments to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and precise control of reaction parameters is crucial to achieve consistent quality and yield. Industrial methods may also incorporate purification steps such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone derivative, while reduction could produce a fully saturated naphthalene ring system.

Scientific Research Applications

5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other naphthalene derivatives with different substituents, such as:

• 5-(Dimethylamino)-5,6,7,8-tetrahydronaphthalen-1-ol
• 5-(Ethylamino)-5,6,7,8-tetrahydronaphthalen-1-ol

Uniqueness

What sets 5-(Methylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride apart is its specific substitution pattern, which imparts unique chemical and biological properties. This uniqueness makes it a valuable compound for targeted research and applications.